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Introduction

LEWATIT® TP-214 is a macroporous chelating ion exchange resin with thiourea functional
groups immobilized on a polystyrene-divinylbenzene matrix.[1] This functionalization imparts a
high affinity for a range of heavy and precious metals, making it a valuable tool for their
selective removal and preconcentration from various matrices. The thiourea groups act as soft
Lewis bases, showing strong interactions with soft Lewis acids such as mercury, gold, silver,
and platinum group metals.[1] Additionally, LEWATIT® TP-214 exhibits significant affinity for
other divalent cations including copper, lead, cadmium, zinc, and nickel, which are of
considerable interest in environmental monitoring, industrial process control, and
pharmaceutical analysis.[1]

These application notes provide a comprehensive overview and detailed protocols for the
utilization of LEWATIT® TP-214 in solid-phase extraction (SPE) for the preconcentration of
trace metals prior to quantitative analysis by instrumental techniques such as Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectrometry (AAS).
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Principles of Preconcentration with LEWATIT® TP-
214

The preconcentration process using LEWATIT® TP-214 involves the selective retention of
target metal ions from a large volume of sample onto a small amount of the resin packed in a
column. This is followed by the elution of the retained metals in a small volume of a suitable
eluent. This procedure effectively increases the concentration of the analytes, thereby
enhancing the sensitivity of subsequent analytical measurements. The selectivity of LEWATIT®
TP-214 for certain metal ions allows for their separation from interfering matrix components.[1]

The general workflow for trace metal preconcentration using LEWATIT® TP-214 is depicted in
the following diagram:
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Caption: Experimental workflow for trace metal preconcentration.
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Quantitative Data Summary

The following tables summarize the performance of LEWATIT® TP-214 and other thiourea-
functionalized resins for the recovery of various trace metals. It is important to note that
performance can be matrix-dependent.

Table 1: Metal lon Affinity and Recovery
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Affinity Order on .
Typical Recovery
Metal lon LEWATIT® TP- (%) Notes
0
214[1]
High affinity, suitable
Mercury (Hg2*) 1 > 95 for removal to low ppb
levels.[1]
Silver (Ag™) 2 > 095
High recovery from
Gold (Au*/3*) 3 ~99 _ _
chloride solutions.
Platinum (Pt2*/4+) 4 ~99
Recovery is pH and
Palladium (Pd2+) - 95-100 temperature
dependent.[2]
High affinity, can be a
Copper (Cuzt) 5 99.17 target analyte or
interference.[3]
Data from a similar
allylthiourea
Lead (Pb2+/4+) 6 80.5-114 _ ,
functionalized
adsorbent.[3]
Bismuth (Bi2+) 7 -
Tin (Sn2*) 8 -
Affinity can be
Zinc (Zn2*) 9 69.31 significant depending
on the application.[3]
Data from a similar
] allylthiourea
Cadmium (Cd?*) 10 80.5-114 ) )
functionalized
adsorbent.[3]
Nickel (Ni2+) 11 -

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://dergipark.org.tr/en/download/article-file/1727553
https://dergipark.org.tr/en/download/article-file/1727553
https://www.researchgate.net/publication/8895019_Determination_of_Heavy_Metals_and_Rare_Earth_Elements_in_Environmental_Samples_by_ICP-MS_after_Solid_Phase_Preconcentration_with_Chelating_Resin_Fibers_and_Anion_Exchanger_Filters
https://pubmed.ncbi.nlm.nih.gov/30617620/
https://pubmed.ncbi.nlm.nih.gov/30617620/
https://pubmed.ncbi.nlm.nih.gov/30617620/
https://pubmed.ncbi.nlm.nih.gov/30617620/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Lanthanum (La3")

> 60

Uptake is pH

dependent, optimal
around pH 5.2.[4]

Table 2: Operational Parameters for Metal Recovery

. Temperat Contact Recovery Referenc

Metal lon Matrix pH .
ure (°C) Time (%) e

Palladium Plating _

_ 4.0 60 40 min ~100 [2]
(Pdz*) Solution
Palladium Plating )

) 7.5 60 180 min 95 [2]
(Pdz*) Solution
Lanthanum  Nitrate Room )

) 5.2 60 min > 60 [4]
(La%*) Medium Temp.
Gold Chloride )

_ 6.1 20 60 min > 90
(Au3t) Solution

Experimental Protocols

Resin Preparation and Column Packing

Objective: To prepare the LEWATIT® TP-214 resin for use and pack it into a solid-phase

extraction column.

Materials:

Deionized water

LEWATIT® TP-214 resin

1 M Hydrochloric acid (HCI)

Frit material (e.g., polyethylene)

Empty solid-phase extraction (SPE) cartridges (e.g., polypropylene)
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Protocol:

Resin Swelling: Accurately weigh the desired amount of dry LEWATIT® TP-214 resin.
Suspend the resin in a sufficient volume of deionized water in a beaker and allow it to swell
for at least 1 hour.

Acid Wash: After swelling, decant the water and wash the resin with three bed volumes of 1
M HCI.[3] This step serves to remove any potential metal contaminants and to protonate the
functional groups.

Neutralization: Rinse the resin with copious amounts of deionized water until the pH of the
supernatant is neutral (pH ~7). This can be checked with pH paper.

Column Packing: Carefully transfer the conditioned resin slurry into an empty SPE cartridge
fitted with a bottom frit. Allow the resin to settle, and then place a top frit on the resin bed.
The amount of resin will depend on the expected analyte concentration and sample volume.
A typical starting point is 200-500 mg of resin.

Final Conditioning: Pass several bed volumes of deionized water through the packed column
to ensure a uniformly packed bed. The column is now ready for sample loading.

Sample Preconcentration

Objective: To selectively retain trace metals from an aqueous sample onto the LEWATIT® TP-
214 resin.

Materials:

Packed LEWATIT® TP-214 column
Aqueous sample containing trace metals
pH adjustment solutions (e.g., dilute HNOs and NH4OH)

Peristaltic pump or vacuum manifold

Protocol:
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o Sample pH Adjustment: Adjust the pH of the aqueous sample to the optimal range for the
target metals. For many divalent metals, a pH range of 4 to 6 is effective. For palladium, a
pH of 4.0 has shown high recovery.[2] For lanthanum, a pH of around 5.2 is optimal.[4]

o Sample Loading: Pass the pH-adjusted sample through the conditioned LEWATIT® TP-214
column at a controlled flow rate. A typical flow rate for analytical preconcentration is 1-5
mL/min. The total sample volume will depend on the analyte concentration and the desired
preconcentration factor.

e Column Washing: After loading the entire sample, wash the column with a small volume
(e.g., 5-10 mL) of deionized water of the same pH as the sample. This step removes any
remaining matrix components that are not bound to the resin.

Elution of Trace Metals

Objective: To desorb the retained trace metals from the resin in a small volume of eluent.
Materials:

e Analyte-loaded and washed LEWATIT® TP-214 column

» Elution solvent (e.g., 1-2 M Nitric Acid (HNOs), or acidified thiourea solution)

Protocol:

e Elution: Pass a small, precise volume of the chosen eluent through the column at a slow flow
rate (e.g., 0.5-1 mL/min) to ensure complete desorption of the analytes. A common eluent for
trace metal analysis is 1-2 M HNOs. For strongly bound precious metals, an acidified
thiourea solution (e.g., 1% thiourea in 0.1 M HCI) can be more effective.

o Collection: Collect the eluate in a clean, acid-washed volumetric flask. The final volume
should be accurately known to calculate the preconcentration factor.

e Analysis: The collected eluate, now containing the preconcentrated trace metals, is ready for
analysis by ICP-MS, ICP-OES, or GFAAS.

Logical Relationships in the Analytical Process
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The following diagram illustrates the logical flow and key decision points in developing a
preconcentration method using LEWATIT® TP-214.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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